Cas no 171967-54-7 (1-methyl-1H-indole-5-sulfonamide)

• Product Name: 1-methyl-1H-indole-5-sulfonamide
• CAS No: 171967-54-7
• MF: C₉H₁₀N₂O₂S
• MW: 210.252900600433
• MDL: MFCD30725972
• CID: 4780454
• PubChem ID: 15841150
• Update Time: 2026-02-27

1-methyl-1H-indole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-methylindole-5-sulfonamide
• 1-Methyl-1H-indole-5-sulfonic acid amide
• 1-methyl-1H-indole-5-sulfonamide

• MDL： MFCD30725972
• Inchi： 1S/C9H10N2O2S/c1-11-5-4-7-6-8(14(10,12)13)2-3-9(7)11/h2-6H,1H3,(H2,10,12,13)
• InChI Key： SHFARUOLTMZNRV-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=CN2C)C=1)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 309
• XLogP3: 0.6
• Topological Polar Surface Area: 73.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 1-methyl-1H-indole-5-sulfonamide

1-Methyl-1H-Indole-5-Sulfonamide: A Comprehensive Overview

1-Methyl-1H-indole-5-sulfonamide (CAS No. 171967-54-7) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of sulfonamides, which are widely studied for their diverse applications in drug discovery and material synthesis. The indole core of this molecule, a heterocyclic aromatic structure, contributes to its unique chemical properties and biological activity.

The sulfonamide group in 1-methyl-1H-indole-5-sulfonamide plays a crucial role in modulating the compound's physicochemical properties. Sulfonamides are known for their ability to enhance solubility, stability, and bioavailability, making them valuable in drug design. Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel therapeutic agents targeting various diseases, including cancer and inflammatory disorders.

Structural Features and Synthesis: The synthesis of 1-methyl-1H-indole-5-sulfonamide involves a series of well-established organic reactions. The indole ring is typically formed through the Paal-Knorr synthesis or other cyclization methods, followed by sulfonation at the 5-position. The methyl group substitution at the 1-position enhances the molecule's lipophilicity, which is critical for its interaction with biological targets.

Biological Activity and Applications: Recent research has demonstrated that 1-methyl-1H-indole-5-sulfonamide exhibits potent inhibitory activity against several enzymes associated with chronic inflammatory diseases. For instance, studies have shown its ability to inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. Additionally, this compound has shown promise as a potential anticancer agent due to its ability to induce apoptosis in various cancer cell lines.

Materials Science Applications: Beyond its biological applications, 1-methyl-1H-indole-5-sulfonamide has also been explored for its potential in materials science. The indole moiety's aromaticity and conjugation make it suitable for use in organic electronics and optoelectronic devices. Recent advancements have focused on incorporating this compound into polymer blends to enhance their electrical and thermal properties.

Safety and Toxicological Profile: As with any novel compound intended for therapeutic or industrial applications, understanding the safety profile of 1-methyl-1H-indole-5-sulfonamide is paramount. Preliminary toxicological studies indicate that this compound exhibits low acute toxicity; however, long-term studies are required to fully assess its safety profile.

Future Directions: The continued exploration of 1-methyl-1H-indole-5-sulfonamide holds great promise for advancing both therapeutic and materials science research. Future studies may focus on optimizing its pharmacokinetic properties for improved drug delivery or exploring its role in advanced materials development.